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Compound of Interest

Compound Name: Erigeside I

Cat. No.: B158207 Get Quote

Abstract: This document provides detailed protocols for the preparation, storage, and handling

of stock solutions of Erigeside C for use in various experimental settings. These guidelines are

intended for researchers, scientists, and professionals in the field of drug development and

biomedical research. Note: Initial searches for "Erigeside I" did not yield a known compound;

this protocol is based on the available data for "Erigeside C," a closely related and documented

iridoid glycoside.

Introduction
Erigeside C is a naturally occurring iridoid glycoside that has been identified in several plant

species.[1] Accurate and consistent preparation of stock solutions is a critical first step for

obtaining reproducible results in downstream experiments, including cell-based assays and

biochemical analyses. This protocol outlines the necessary steps for dissolving, aliquoting, and

storing Erigeside C to maintain its stability and integrity.

Physicochemical Properties
A summary of the key physicochemical properties of Erigeside C is presented in Table 1. This

information is essential for accurate calculations and proper handling of the compound.
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Property Value Source

Molecular Formula C₁₅H₂₀O₁₀ PubChem[1]

Molecular Weight 360.31 g/mol PubChem[1]

Exact Mass 360.10564683 Da PubChem[1]

CAS Number 112667-09-1 ChemSrc[2]

LogP 0.49 ChemSrc[2]

Table 1: Physicochemical data for Erigeside C.

Stock Solution Preparation Protocol
This protocol details the steps for preparing a 10 mM stock solution of Erigeside C in Dimethyl

Sulfoxide (DMSO). For other iridoid glycosides, solvents such as methanol/water mixtures have

also been utilized.[3]

3.1. Materials

Erigeside C powder (purity ≥95%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.
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Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Erigeside C before handling.

3.3. Step-by-Step Procedure

Determine the required mass: Use the following formula to calculate the mass of Erigeside C

needed to prepare the desired volume of a 10 mM stock solution.

Mass (mg) = Desired Concentration (mM) * Desired Volume (mL) * Molecular Weight (g/mol)

/ 1000

Weigh the compound: Carefully weigh the calculated mass of Erigeside C powder using an

analytical balance.

Dissolve the compound:

Add the weighed Erigeside C powder to a sterile vial.

Add the calculated volume of DMSO to the vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a water bath (≤37°C) may be used to aid dissolution if

necessary.

Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term stability. For short-term use, the

stock solution can be stored at 4°C for a few days, protected from light.

3.4. Example Calculation

To prepare 1 mL of a 10 mM stock solution of Erigeside C:

Mass (mg) = 10 mM * 1 mL * 360.31 g/mol / 1000

Mass (mg) = 3.60 mg
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Therefore, 3.60 mg of Erigeside C should be dissolved in 1 mL of DMSO.

Desired Stock
Concentration (mM)

Volume to Prepare (mL) Erigeside C to Weigh (mg)

10 1 3.60

10 5 18.02

20 1 7.21

50 1 18.02

Table 2: Example calculations for preparing Erigeside C stock solutions.

Experimental Workflow & Logic Diagrams
The following diagrams illustrate the key workflows for preparing and using Erigeside C stock

solutions.
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Caption: Workflow for preparing Erigeside C stock solution.
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Experimental Use
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Caption: General workflow for using stock solutions in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols: Preparation of Stock
Solutions for Erigeside C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158207#erigeside-i-preparation-of-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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